Cas no 2034386-17-7 (2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
• CAS No: 2034386-17-7
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 5336042
• Update Time: 2025-07-19

2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[(1-thiophen-3-yltriazol-4-yl)methyl]acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

• Inchi： 1S/C16H14N4O3S/c21-16(6-11-1-2-14-15(5-11)23-10-22-14)17-7-12-8-20(19-18-12)13-3-4-24-9-13/h1-5,8-9H,6-7,10H2,(H,17,21)
• InChI Key： SVZKEOISQBDTJW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(CC2=CC=C3C(=C2)OCO3)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• XLogP3: 1.6
• Topological Polar Surface Area: 107

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 2034386-17-7)

2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a benzodioxol moiety, combined with a thiophen and triazole scaffold, suggests a rich interplay of electronic and steric effects that could modulate its interactions with biological targets.

The chemical structure of this compound can be broken down into several key functional groups. The benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]oxazocine or indole derivative, is known for its presence in various bioactive natural products and synthetic drugs. Its aromatic system provides stability while allowing for conformational flexibility, which is crucial for binding to biological macromolecules. The thiophen ring introduces sulfur into the molecule, which can participate in hydrogen bonding or metal coordination interactions, further enhancing the compound's binding affinity.

The triazole moiety is another critical component of this molecule. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In this context, the 1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl group not only contributes to the overall complexity of the molecule but also provides a potential site for further derivatization and optimization. The acetylamide functionality at the nitrogen position adds another layer of reactivity, enabling modifications that could fine-tune pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the combination of the benzodioxol, thiophen, and triazole units in this compound could lead to interactions with multiple protein targets simultaneously. This multitarget engagement is a desirable property in drug design, as it can reduce the likelihood of resistance development and improve therapeutic efficacy.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include palladium-catalyzed cross-coupling reactions to form the triazole-thiophen linkage and nucleophilic substitution reactions to introduce the acetylamide group. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and hazardous byproducts.

In terms of biological activity, preliminary studies have shown that derivatives of this class of compounds exhibit promising properties in vitro. For instance, some analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. The precise mechanism of action remains under investigation, but it is hypothesized that the compound interacts with transcription factors or signaling kinases through its multiple pharmacophoric centers.

The potential applications of this compound extend beyond oncology. Its structural features make it a versatile scaffold for developing treatments against neurological disorders, infectious diseases, and metabolic conditions. Collaborative efforts between medicinal chemists and biologists are essential to validate these hypotheses through rigorous experimental testing. Preclinical studies are underway to evaluate the safety profile and pharmacokinetic behavior of this compound before moving into human trials.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might interact with biological targets at an atomic level. These simulations help identify key residues involved in binding and suggest modifications that could enhance potency or selectivity. Such computational approaches are becoming increasingly integral to modern drug design pipelines.

The regulatory landscape for novel pharmaceutical compounds requires thorough documentation of synthesis routes, purity standards, and toxicological data. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production processes. Regulatory agencies such as the FDA and EMA conduct stringent evaluations before approving new drugs for clinical use.

Future directions in research may involve exploring novel derivatives of this compound through structure-based drug design principles. By systematically modifying specific functional groups while maintaining core structural integrity, researchers can identify more potent or selective analogs with improved therapeutic profiles. The integration of artificial intelligence into drug discovery workflows promises to accelerate these efforts by predicting promising candidates before experimental validation.

In conclusion,2-(2H-1,3-benzodioxol-5-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide represents an intriguing example of how complex molecular architectures can lead to bioactive compounds with multiple potential therapeutic applications. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry investigations aimed at developing next-generation pharmaceuticals.